(2E)-N-benzyl-2-cyano-3-[(3-methoxyphenyl)amino]prop-2-enamide

• IUPAC Name: (E)-N-benzyl-2-cyano-3-(3-methoxyanilino)prop-2-enamide
• InChI: InChI=1S/C18H17N3O2/c1-23-17-9-5-8-16(10-17)20-13-15(11-19)18(22)21-12-14-6-3-2-4-7-14/h2-10,13,20H,12H2,1H3,(H,21,22)/b15-13+
• InChI Key: ODFRXXFDVIWNIT-FYWRMAATSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC=C(C#N)C(=O)NCC2=CC=CC=C2
• Isomeric SMILES: COC1=CC=CC(=C1)N/C=C(\C#N)/C(=O)NCC2=CC=CC=C2
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol
• CAS No.: 881559-46-2

Description

(2E)-N-benzyl-2-cyano-3-[(3-methoxyphenyl)amino]prop-2-enamide is a useful research compound. Its molecular formula is C18H17N3O2 and its molecular weight is 307.353. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Properties and Clinical Use

Metoclopramide, a compound with a similar structure, has been reviewed for its pharmacological properties and clinical use, indicating applications in gastro-intestinal diagnostics and the treatment of vomiting and gastro-intestinal disorders. Its pharmacodynamic studies reveal effects on gastro-intestinal motility, offering insights into potential therapeutic applications of similar compounds (Pinder et al., 2012).

Synthetic Chemistry and Molecular Interaction

Benzene-1,3,5-tricarboxamide derivatives, sharing a structural motif with the query compound, demonstrate significant importance in supramolecular chemistry, highlighting their potential for creating self-assembled structures. This indicates the utility of such molecules in nanotechnology and polymer processing, suggesting a foundational role in materials science (Cantekin et al., 2012).

Antimicrobial Applications

Compounds from cyanobacteria, including structurally complex molecules, have been reviewed for their antibacterial, antifungal, and antimycobacterial properties. This underscores the potential of structurally related compounds for drug discovery and development, particularly in addressing multidrug-resistant pathogens (Swain et al., 2017).

Environmental and Health Safety

Research on acrylamide, a compound related by virtue of its amide functionality, has been extensively reviewed for its occurrence, formation mechanisms, and toxicological impact, particularly in food science. This highlights the environmental and health safety considerations necessary for the development and application of chemically related compounds (Friedman, 2003).

Future Directions

: Nutan V. Sadgir, Sunil L. Dhonnar, Bapu S. Jagdale & Arunkumar B. Sawant. “Synthesis, spectroscopic characterization, XRD crystal structure, DFT and antimicrobial study of (2E)-3-(2,6-dichlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one.” SN Applied Sciences, Volume 2, article number 1376, 2020. Read more

Mechanism of Action

Target of Action

It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.

Mode of Action

It’s worth noting that similar compounds have been found to exert their effects through various mechanisms, such as inducing apoptosis in cancer cells .

Biochemical Pathways

Similar compounds have been found to affect glutathione metabolism , which plays a crucial role in maintaining the redox balance in cells and protecting them from oxidative stress.

Pharmacokinetics

Similar compounds have been found to possess diverse biological activities , suggesting they may have favorable pharmacokinetic properties.

Result of Action

Similar compounds have been found to exert antitumor activity through ros-mediated apoptosis in cancer cells .

Action Environment

It’s worth noting that the efficacy of similar compounds can be influenced by various factors, including the presence of other compounds, ph, temperature, and the specific characteristics of the biological environment .